

An In-depth Technical Guide: Sodium Ursodeoxycholate's Modulation of Gut Microbiota Composition

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *Ursodeoxycholate sodium*

CAS No.: *103767-93-7*

Cat. No.: *B10830448*

[Get Quote](#)

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the intricate interplay between sodium ursodeoxycholate (UDCA) and the gut microbiota. It delves into the mechanistic underpinnings, experimental methodologies, and therapeutic implications of this interaction, grounded in current scientific evidence.

Section 1: The Gut Microbiome-Bile Acid Axis: A Symphony of Host-Microbe Interaction

The gut microbiome and bile acids exist in a dynamic, bidirectional relationship crucial for host metabolism and overall health. The liver synthesizes primary bile acids, which are then metabolized by gut bacteria into a diverse pool of secondary bile acids. This biotransformation is not a mere digestive process; it's a sophisticated signaling network. These microbially-modified bile acids act as signaling molecules, interacting with host receptors like the farnesoid X receptor (FXR) and the Takeda G protein-coupled receptor 5 (TGR5) to regulate lipid and glucose metabolism, inflammation, and energy homeostasis.^{[1][2]}

Ursodeoxycholic acid (UDCA), a secondary bile acid, is a key player in this axis.^[3] While present in the human bile acid pool in small amounts, its therapeutic administration can significantly alter the gut microbial landscape and, consequently, host physiology.

Section 2: UDCA's Impact on Gut Microbiota Composition and Diversity

Oral administration of UDCA leads to demonstrable shifts in the composition of the gut microbiota.^{[4][5]} While it may not consistently alter overall microbial richness (alpha diversity), it induces a significant compositional shift (beta diversity).^{[1][4]} This indicates that UDCA doesn't necessarily change the number of different bacterial species but rather alters their relative abundances.

Key Microbial Signatures Modulated by UDCA:

- **Firmicutes/Bacteroidetes Ratio:** Several studies have shown that UDCA can modulate the Firmicutes to Bacteroidetes (F/B) ratio, a key indicator of gut health.^{[1][3][6]} In some disease models, such as non-alcoholic fatty liver disease (NAFLD), an elevated F/B ratio is observed, which UDCA treatment can help to reverse.^{[1][6]}
- **Beneficial Taxa Enrichment:** UDCA treatment has been associated with an increased abundance of beneficial bacteria.
 - **Faecalibacterium prausnitzii:** An overrepresentation of this anti-inflammatory bacterium has been observed following UDCA administration.^{[4][7]}
 - **Roseburia:** The abundance of this butyrate-producing genus, which can be depleted in certain disease states, has been shown to be restored with UDCA treatment.^[8]
 - **Lachnospiraceae:** This family, known for its role in producing short-chain fatty acids (SCFAs) and converting secondary bile acids, can be dose-dependently increased by UDCA.^[3]
 - **Muribaculum spp.:** Enrichment of these SCFA-producing bacteria has also been noted.^{[1][9]}

- Reduction of Pro-inflammatory Taxa: Conversely, UDCA can suppress the growth of potentially pro-inflammatory bacteria.
 - Prevotella: A decrease in the abundance of this genus has been reported with UDCA treatment.[\[1\]](#)[\[9\]](#)
 - Ruminococcus gnavus: An inverse relationship between *F. prausnitzii* and *R. gnavus* has been observed, with UDCA promoting the former and reducing the latter.[\[4\]](#)[\[7\]](#)

UDCA's Influence on Microbial Composition

Bacterial Taxon	Effect of UDCA	Associated Function	References
Faecalibacterium prausnitzii	Increase	Anti-inflammatory, Butyrate producer	[4] [7]
Roseburia	Increase/Restoration	Butyrate producer	[8]
Lachnospiraceae	Increase	SCFA production, Bile acid metabolism	[3]
Muribaculum spp.	Increase	SCFA production	[1] [9]
Prevotella	Decrease	Pro-inflammatory potential	[1] [9]
Ruminococcus gnavus	Decrease	Pro-inflammatory potential	[4] [7]

Section 3: Mechanistic Insights: How UDCA Shapes the Gut Environment and Host Signaling

The modulatory effects of UDCA on the gut microbiota are not random; they are the result of specific biochemical interactions and downstream signaling events.

Direct and Indirect Antimicrobial Effects

Bile acids, including UDCA, possess direct antimicrobial properties due to their detergent-like nature, which can disrupt bacterial cell membranes. This can selectively inhibit the growth of certain bacteria while favoring others that are more resistant. Indirectly, by altering the overall


bile acid pool, UDCA changes the chemical environment of the gut, which in turn influences microbial composition.[2]

Modulation of Host Signaling Pathways

The gut microbiota remodeled by UDCA produces a different profile of secondary bile acids and other metabolites, which then interact with host receptors.

- Takeda G-protein Coupled Receptor 5 (TGR5): UDCA is an agonist for TGR5.[3] Activation of TGR5 has been shown to have anti-inflammatory effects, for instance by attenuating the release of pro-inflammatory cytokines from microglia.[10] This pathway is crucial for regulating energy homeostasis, insulin signaling, and inflammation.[2]
- Farnesoid X Receptor (FXR): The interaction of UDCA with FXR is more complex and appears to be context-dependent. While some studies suggest UDCA has no or weak ability to activate FXR, and may even have antagonistic effects, others indicate it can indirectly influence FXR signaling.[3][11][12] This indirect effect may be mediated by the UDCA-remodeled gut microbiota, which can alter the levels of other bile acids that are potent FXR agonists.[3] There is also emerging evidence suggesting that UDCA can act as an ileal FXR agonist, particularly in male mice.[13][14]

The following diagram illustrates the proposed signaling cascade:



[Click to download full resolution via product page](#)

Caption: UDCA's modulation of gut microbiota and host signaling pathways.

Section 4: Methodologies for Studying UDCA-Microbiota Interactions

A multi-omics approach is essential to fully elucidate the complex interactions between UDCA and the gut microbiota.

In Vivo and In Vitro Models

- **In Vivo Models:** Animal models, particularly mice, are invaluable for studying the effects of UDCA in a whole-organism context.^[15] These models allow for controlled dietary interventions and the collection of various sample types (feces, intestinal contents, serum, and tissues) for downstream analysis.^{[2][16][17]}
- **In Vitro Models:** These models provide a controlled environment to study direct interactions between UDCA and specific bacterial species or communities, helping to dissect specific mechanisms without the complexity of a host.^[15]

Key Experimental Protocols

1. 16S rRNA Gene Sequencing for Microbiota Profiling:

This is a standard and cost-effective method for determining the taxonomic composition of the gut microbiota.

- **DNA Extraction:** Fecal or intestinal content DNA is extracted using commercially available kits optimized for microbial DNA.
- **PCR Amplification:** The hypervariable regions (e.g., V4) of the 16S rRNA gene are amplified using universal primers.
- **Sequencing:** Amplicon libraries are sequenced using a high-throughput platform like Illumina MiSeq.
- **Data Analysis:** Sequencing reads are processed using pipelines like QIIME2 or DADA2 to identify and classify bacterial taxa.^[18]

2. Metabolomic Analysis of Bile Acids:

Ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS) is the gold standard for quantifying the diverse array of bile acids in biological samples.


- **Sample Preparation:** Bile acids are extracted from serum, feces, or tissues using appropriate solvent systems.
- **Chromatographic Separation:** The extracted bile acids are separated based on their physicochemical properties using a UPLC system.
- **Mass Spectrometry Detection:** The separated bile acids are ionized and detected by a mass spectrometer, allowing for their identification and quantification.

3. Host Gene and Protein Expression Analysis:

To understand the downstream effects on the host, it's crucial to measure the expression of key genes and proteins involved in bile acid signaling and metabolism.

- **Quantitative PCR (qPCR):** To measure the mRNA levels of genes such as FXR, TGR5, and their downstream targets.
- **Western Blotting:** To quantify the protein levels of FXR, TGR5, and other relevant proteins.

Experimental Workflow



[Click to download full resolution via product page](#)

Caption: A typical experimental workflow for studying UDCA-microbiota interactions.

Section 5: Therapeutic Implications and Future Directions

The ability of UDCA to modulate the gut microbiota opens up new avenues for its therapeutic application.

Current and Potential Therapeutic Uses:

- Non-Alcoholic Fatty Liver Disease (NAFLD): UDCA has shown potential in alleviating NAFLD, partly through its effects on the gut microbiota and bile acid metabolism.[1][3][9] It can help restore gut barrier integrity and reduce hepatic inflammation.[19][20]

- Inflammatory Bowel Disease (IBD): By promoting anti-inflammatory bacteria and improving gut barrier function, UDCA and its conjugates may be beneficial in managing IBD.[\[21\]](#)[\[22\]](#)[\[23\]](#)
- Gallstone Disease: UDCA is used to dissolve gallstones, and its effects on the gut microbiome may contribute to its efficacy.[\[8\]](#)[\[24\]](#)
- Colorectal Cancer Prevention: There is some evidence to suggest that UDCA may reduce the risk of colorectal adenomas, and this effect may be linked to its modulation of the gut microbiota.[\[4\]](#)[\[25\]](#)
- Neurological Disorders: Emerging research suggests a role for the gut-brain axis in neurological diseases, and UDCA's ability to modulate this axis through the gut microbiota is a promising area of investigation.[\[10\]](#)[\[26\]](#)[\[27\]](#)

Future Perspectives:

- Personalized Medicine: The response to UDCA can be influenced by an individual's baseline gut microbiota composition.[\[24\]](#) Future research should focus on identifying microbial biomarkers that can predict treatment response, paving the way for personalized therapeutic strategies.
- Combination Therapies: Combining UDCA with probiotics, prebiotics, or other microbiome-modulating agents could enhance its therapeutic efficacy.
- Drug Development: A deeper understanding of the specific microbial pathways targeted by UDCA could lead to the development of novel drugs that mimic its beneficial effects on the gut microbiota.

References

- Mao, X., Lin, S., Zhang, Y., Zhang, L., Zhang, Y., Cao, H., & Xu, W. (2024). Understanding the role of ursodeoxycholic acid and gut microbiome in non-alcoholic fatty liver disease: current evidence and perspectives. *Frontiers in Pharmacology*, 15, 1371574. [\[Link\]](#)
- Xie, C., et al. (2024). Ursodeoxycholic acid alleviates high-fat diet-induced liver injury by modulating gut microbiota-mediated bile acid metabolism: an integrated microbiota-metabolomics analysis. *Frontiers in Microbiology*, 15, 1354316. [\[Link\]](#)

- Kim, Y. K., et al. (2023). Gut Microbial Profile Changes in Patients with Gallbladder Stones after UDCA/CDCA Treatment. *Medicina*, 59(3), 503. [\[Link\]](#)
- Pearson, T., et al. (2019). Effects of ursodeoxycholic acid on the gut microbiome and colorectal adenoma development. *Cancer Medicine*, 8(3), 924-934. [\[Link\]](#)
- Pearson, T., et al. (2018). Effects of ursodeoxycholic acid on the gut microbiome and colorectal adenoma development. *ResearchGate*. [\[Link\]](#)
- Mueller, M., et al. (2015). Ursodeoxycholic acid exerts farnesoid X receptor-antagonistic effects on bile acid and lipid metabolism in morbid obesity. *Journal of Hepatology*, 62(6), 1398-1404. [\[Link\]](#)
- Guo, G. L., et al. (2025). Ursodeoxycholic acid shows unexpected gut FXR agonism in liver FXR-deficient mice. *eGastroenterology*. [\[Link\]](#)
- ResearchGate. (n.d.). Results of 16S rRNA sequencing analysis of murine gut microbiota (n...). [\[Link\]](#)
- Winston, J. A., & Theriot, C. M. (2020). Secondary bile acid ursodeoxycholic acid alters weight, the gut microbiota, and the bile acid pool in conventional mice. *PLoS one*, 15(2), e0229924. [\[Link\]](#)
- Pearson, T., et al. (2017). Abstract A18: Gut microbiota changes in response to treatment with ursodeoxycholic acid (UDCA). *Cancer Research*, 77(3_Supplement), A18-A18. [\[Link\]](#)
- Xie, C., et al. (2024). Ursodeoxycholic acid alleviates high-fat diet-induced liver injury by modulating gut microbiota-mediated bile acid metabolism: an integrated microbiota-metabolomics analysis. *Frontiers in Microbiology*, 15, 1354316. [\[Link\]](#)
- Zhang, Y., et al. (2024). Gut microbiota-mediated ursodeoxycholic acids regulate the inflammation of microglia through TGR5 signaling after MCAO. *Brain, Behavior, and Immunity*, 115, 667-679. [\[Link\]](#)
- Guo, G. L., et al. (2025). Ursodeoxycholic acid acts as an ileal FXR agonist in male mice with hepatic deficiency of FXR. *eGastroenterology*. [\[Link\]](#)

- Chiang, J. Y. (2015). Inhibition of farnesoid X receptor signaling shows beneficial effects in human obesity. *Journal of Hepatology*, 62(6), 1237-1238. [[Link](#)]
- Winston, J. A., & Theriot, C. M. (2019). Secondary bile acid ursodeoxycholic acid (UDCA) alters weight, the gut microbiota, and the bile acid pool in conventional mice. *bioRxiv*. [[Link](#)]
- Zhang, Y., et al. (2024). Gut microbiota-mediated ursodeoxycholic acids regulate the inflammation of microglia through TGR5 signaling after MCAO. *Brain, Behavior, and Immunity*, 115, 667-679. [[Link](#)]
- Kim, Y. K., et al. (2024). The gut microbiome predicts response to UDCA/CDCA treatment in gallstone patients. *Scientific Reports*, 14(1), 2493. [[Link](#)]
- Mueller, M., et al. (2015). Ursodeoxycholic acid exerts farnesoid X receptor-antagonistic effects on bile acid and lipid metabolism in morbid obesity. *Journal of Hepatology*, 62(6), 1398-1404. [[Link](#)]
- Zhang, Y., et al. (2025). Host-Microbial Cometabolite Ursodeoxycholic Acid Protects Against Poststroke Cognitive Impairment. *Journal of the American Heart Association*, 14(9), e033878. [[Link](#)]
- Ward, J. B., et al. (2017). Ursodeoxycholic Acid and Its Taurine- or Glycine-Conjugated Species Reduce Colitogenic Dysbiosis and Equally Suppress Experimental Colitis in Mice. *Applied and Environmental Microbiology*, 83(10), e00165-17. [[Link](#)]
- Ward, J. B., et al. (2017). Ursodeoxycholic Acid and Its Taurine- or Glycine-Conjugated Species Reduce Colitogenic Dysbiosis and Equally Suppress Experimental Colitis in Mice. *Applied and Environmental Microbiology*, 83(10), e00165-17. [[Link](#)]
- Winston, J. A., et al. (2020). Ursodeoxycholic Acid (UDCA) Mitigates the Host Inflammatory Response during *Clostridioides difficile* Infection by Altering Gut Bile Acids. *Infection and Immunity*, 88(12), e00574-20. [[Link](#)]
- Ridlon, J. M., et al. (2019). Diversification of host bile acids by members of the gut microbiota. *Gut Microbes*, 10(6), 635-654. [[Link](#)]

- Chen, J., et al. (2021). Ursodeoxycholic Acid Treatment Restores Gut Microbiota and Alleviates Liver Inflammation in Non-Alcoholic Steatohepatitic Mouse Model. *Frontiers in Pharmacology*, 12, 788558. [\[Link\]](#)
- Winston, J. A., & Theriot, C. M. (2019). Secondary bile acid ursodeoxycholic acid (UDCA) alters weight, the gut microbiota, and the bile acid pool in conventional mice. *bioRxiv*. [\[Link\]](#)
- Chen, J., et al. (2021). Ursodeoxycholic Acid Treatment Restores Gut Microbiota and Alleviates Liver Inflammation in Non-Alcoholic Steatohepatitic Mouse Model. *Frontiers in Pharmacology*, 12, 788558. [\[Link\]](#)
- Flynn, C., & Keely, S. J. (2020). Ursodeoxycholic acid: a promising therapeutic target for inflammatory bowel diseases?. *American Journal of Physiology-Gastrointestinal and Liver Physiology*, 318(5), G883-G891. [\[Link\]](#)
- Pearson, T., et al. (2019). Effects of ursodeoxycholic acid on the gut microbiome and colorectal adenoma development. *Cancer Medicine*, 8(3), 924-934. [\[Link\]](#)
- Zhang, C., et al. (2022). 16S rRNA and metagenomic shotgun sequencing data revealed consistent patterns of gut microbiome signature in pediatric ulcerative colitis. *Scientific Data*, 9(1), 185. [\[Link\]](#)
- ResearchGate. (n.d.). Gut Microbiota-Derived Ursodeoxycholic Acid Mediates the Resistance to Colonic Inflammation in Pigs. [\[Link\]](#)
- IntechOpen. (2025). Modulating the Gut Microbiota to Combat Drug-Induced Liver Injury: A New Frontier in Hepatic Health. [\[Link\]](#)
- ResearchGate. (n.d.). in vivo and in vitro models to study the gut microbiome. [\[Link\]](#)
- MDPI. (2024). The Future Exploring of Gut Microbiome-Immunity Interactions: From In Vivo/Vitro Models to In Silico Innovations. [\[Link\]](#)
- Mao, X., et al. (2024). Understanding the role of ursodeoxycholic acid and gut microbiome in non-alcoholic fatty liver disease: current evidence and perspectives. *Frontiers in Pharmacology*, 15, 1371574. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. [Frontiers | Ursodeoxycholic acid alleviates high-fat diet-induced liver injury by modulating gut microbiota-mediated bile acid metabolism: an integrated microbiota-metabolomics analysis \[frontiersin.org\]](#)
- 2. [Secondary bile acid ursodeoxycholic acid alters weight, the gut microbiota, and the bile acid pool in conventional mice - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- 3. [Understanding the role of ursodeoxycholic acid and gut microbiome in non-alcoholic fatty liver disease: current evidence and perspectives - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- 4. [Effects of ursodeoxycholic acid on the gut microbiome and colorectal adenoma development - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- 5. [aacrjournals.org \[aacrjournals.org\]](#)
- 6. [researchgate.net \[researchgate.net\]](#)
- 7. [researchgate.net \[researchgate.net\]](#)
- 8. [mdpi.com \[mdpi.com\]](#)
- 9. [Ursodeoxycholic acid alleviates high-fat diet-induced liver injury by modulating gut microbiota-mediated bile acid metabolism: an integrated microbiota-metabolomics analysis - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- 10. [researchgate.net \[researchgate.net\]](#)
- 11. [Ursodeoxycholic acid exerts farnesoid X receptor-antagonistic effects on bile acid and lipid metabolism in morbid obesity - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- 12. [Ursodeoxycholic acid exerts farnesoid X receptor-antagonistic effects on bile acid and lipid metabolism in morbid obesity - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- 13. [Ursodeoxycholic acid shows unexpected gut FXR agonism in liver FXR-deficient mice | EurekAlert! \[eurekalert.org\]](#)
- 14. [Ursodeoxycholic acid acts as an ileal FXR agonist in male mice with hepatic deficiency of FXR - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- 15. [researchgate.net \[researchgate.net\]](#)

- 16. Secondary bile acid ursodeoxycholic acid (UDCA) alters weight, the gut microbiota, and the bile acid pool in conventional mice | bioRxiv [biorxiv.org]
- 17. Secondary bile acid ursodeoxycholic acid (UDCA) alters weight, the gut microbiota, and the bile acid pool in conventional mice | bioRxiv [biorxiv.org]
- 18. 16S rRNA and metagenomic shotgun sequencing data revealed consistent patterns of gut microbiome signature in pediatric ulcerative colitis - PMC [pmc.ncbi.nlm.nih.gov]
- 19. Frontiers | Ursodeoxycholic Acid Treatment Restores Gut Microbiota and Alleviates Liver Inflammation in Non-Alcoholic Steatohepatitic Mouse Model [frontiersin.org]
- 20. Ursodeoxycholic Acid Treatment Restores Gut Microbiota and Alleviates Liver Inflammation in Non-Alcoholic Steatohepatitic Mouse Model - PubMed [pubmed.ncbi.nlm.nih.gov]
- 21. journals.asm.org [journals.asm.org]
- 22. journals.asm.org [journals.asm.org]
- 23. journals.physiology.org [journals.physiology.org]
- 24. The gut microbiome predicts response to UDCA/CDCA treatment in gallstone patients: comparison of responders and non-responders - PMC [pmc.ncbi.nlm.nih.gov]
- 25. scilit.com [scilit.com]
- 26. Gut microbiota-mediated ursodeoxycholic acids regulate the inflammation of microglia through TGR5 signaling after MCAO - PubMed [pubmed.ncbi.nlm.nih.gov]
- 27. ahajournals.org [ahajournals.org]
- To cite this document: BenchChem. [An In-depth Technical Guide: Sodium Ursodeoxycholate's Modulation of Gut Microbiota Composition]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b10830448/docs#an-in-depth-technical-guide-sodium-ursodeoxycholate-s-modulation-of-gut-microbiota-composition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)